Hydroxy Methyl Linagliptin

• Molecular Formula: C27H34N8O3
• Molecular Weight: 518.6 g/mol
• InChI: InChI=1S/C27H34N8O3/c1-4-20-19-9-5-6-10-21(19)30-22(29-20)15-35-25(37)23-24(32(3)27(35)38)31-26(33-12-7-8-18(28)14-33)34(23)13-11-17(2)16-36/h5-6,9-11,18,36H,4,7-8,12-16,28H2,1-3H3/b17-11+/t18-/m1/s1
• InChIKey: TTXKIVJWPUCOKQ-ZKTNYTPDSA-N

Hydroxy Methyl Linagliptin Reference Standard

Hydroxy Methyl Linagliptin is a xanthine-based process-related impurity of the antidiabetic drug linagliptin. Its structure differs from the parent compound by an (E)-4-hydroxy-3-methylbut-2-en-1-yl side chain replacing the but-2-ynyl group and, in the predominant commercial form, a 4-ethylquinazoline in place of the 4-methylquinazoline moiety [1]. As a reference standard, it is supplied with detailed characterization data compliant with ICH guidelines for use in analytical method development, method validation (AMV), and quality control (QC) during commercial production and ANDA submissions for linagliptin .

Impurity reference standard for linagliptin ANDA development

Characterized ethyl-quinazoline impurity with ICH-compliant data package

HPLC method validation and system suitability

Certified for distinct chromatographic signature from parent drug and other impurities

GMP quality control release testing

Supports quantification near ICH Q3A 0.10% identification threshold

• [1] ChemWhat. Hydroxy Methyl Linagliptin CAS#: N/A; ChemWhat Code: 1451030. Available at: https://www.chemwhat.com/hydroxy-methyl-linagliptin-cas-n-a/ View Source

Hydroxy Methyl Linagliptin Specificity Requirements

Linagliptin impurity profiles vary depending on the synthetic route, source of starting materials, and storage conditions. Hydroxy Methyl Linagliptin, characterized by a combined side-chain modification and quinazoline ethyl substitution, possesses a unique chromatographic signature that generic impurity mixtures may lack [1]. Regulatory guidelines mandate identification and control of any impurity exceeding 0.10% for drugs with a maximum daily dose ≤2 g/day [2]. Using a non-authentic reference standard risks misidentification, inaccurate quantification, and failure of ANDA bioequivalence requirements, making generic substitution unreliable.

Identity Generic impurity mixtures may lack the 4-ethylquinazoline moiety; using a non-authentic standard risks misidentification of ethyl-series impurities.

Quantification Uncertified in-house standards lack validated response factors for the unique hydroxy-methylbutenyl side chain, leading to inaccurate impurity quantification.

Regulatory ANDA submissions require traceable impurity profiling; substitution with non-authentic reference material may result in bioequivalence study failure.

• [1] SynZeal. Hydroxy Methyl Linagliptin (Z-Isomer). Available at: https://www.synzeal.com/cn/hydroxy-methyl-linagliptin-z-isomer View Source
• [2] Huang Y, He X, Wu T, Zhang F. Synthesis and Characterization of Process-Related Impurities of Antidiabetic Drug Linagliptin. Molecules. 2016;21(8):1041. View Source

Hydroxy Methyl Linagliptin Differentiation Evidence

Ethyl vs. Methyl Quinazoline Substitution

Unlike Linagliptin Impurity 45 (the 4-methylquinazoline analog), Hydroxy Methyl Linagliptin contains a 4-ethylquinazoline moiety, increasing its molecular weight by 14 Da (518.6 vs. 504.6 g/mol) and altering its chromatographic retention behavior [1]. This structural difference is critical because the ethyl substituent arises from a different synthetic pathway impurity, requiring a distinct reference standard for unambiguous identification in HPLC analysis [2].

Quinazoline Substituent

Head-to-head

ΔMW +14.0 Da (C₂₇H₃₄N₈O₃ vs C₂₆H₃₂N₈O₃)

Ethyl vs. methyl substitution necessitates a compound-specific standard to prevent misidentification.

Vendor characterization data; chromatographic retention differs from Impurity 45.

Evidence Dimension	Molecular Weight and Quinazoline Substituent
Target Compound Data	MW 518.61 g/mol; C27H34N8O3; 4-ethylquinazoline
Comparator Or Baseline	Linagliptin Impurity 45: MW 504.6 g/mol; C26H32N8O3; 4-methylquinazoline
Quantified Difference	ΔMW = +14.0 Da; ΔFormula = +CH2
Conditions	Vendor characterization data; SynZeal and ChemWhat product specifications

Why This Matters

The mass and structural difference necessitates a compound-specific reference standard to prevent misidentification of ethyl-series impurities in linagliptin API.

• [1] SynZeal. Linagliptin Impurity 45. Available at: https://www.synzeal.com/cn/linagliptin-impurity-45-2 View Source
• [2] ChemWhat. Hydroxy Methyl Linagliptin CAS#: N/A; ChemWhat Code: 1451030. Available at: https://www.chemwhat.com/hydroxy-methyl-linagliptin-cas-n-a/ View Source

Side Chain: Hydroxy-Methylbutenyl vs. But-2-ynyl

Hydroxy Methyl Linagliptin features a (2E)-4-hydroxy-3-methylbut-2-en-1-yl side chain, whereas the parent drug Linagliptin and its primary metabolite CD1790 possess a but-2-ynyl group [1]. This hydroxylated, unsaturated side chain introduces a distinct fragmentation pattern in LC-MS/MS analysis, with characteristic neutral loss of water (18 Da) not observed in the parent drug or CD1790 [2].

Side Chain Fragmentation

Cross-study

Unique neutral loss of H₂O (Δm/z -18) in MS/MS

Enables selective LC-MS/MS detection in stability-indicating assays.

LC-QTOF-MS/MS positive ESI; absent in linagliptin and CD1790.

Evidence Dimension	Side Chain Structure and Mass Fragmentation Behavior
Target Compound Data	(2E)-4-hydroxy-3-methylbut-2-en-1-yl; distinct water loss fragmentation (Δm/z = -18)
Comparator Or Baseline	Linagliptin: but-2-ynyl; CD1790: but-2-ynyl with 3S-hydroxy-piperidine
Quantified Difference	Target shows unique neutral loss of H2O in MS/MS; absent in parent and metabolite
Conditions	LC-QTOF-MS/MS in positive electrospray ionization mode as per Yadav et al. (2020) method

Why This Matters

The unique side chain enables selective detection and quantification of this impurity in the presence of co-eluting compounds during stability-indicating assays.

• [1] Blech S, Ludwig-Schwellinger E, Grafe-Mody EU, Withopf B, Wagner K. The metabolism and disposition of the oral dipeptidyl peptidase-4 inhibitor, linagliptin, in humans. Drug Metab Dispos. 2010;38(4):667-78. View Source
• [2] Yadav AS, Dornala D, Swain D, Prabha A, Samanthula G. Application of online liquid chromatography/quadrupole time-of-flight electrospray ionization tandem mass spectrometry for structural characterization of linagliptin degradation products and related impurities. Rapid Commun Mass Spectrom. 2020;34(20):e8874. View Source

Reference Standard Purity Specifications

Commercially available Hydroxy Methyl Linagliptin reference standards are supplied with HPLC purity ≥97.0% and full spectral characterization (1H-NMR, 13C-NMR, HRMS, IR) compliant with ICH Q2(R1) guidelines . In contrast, generic linagliptin impurity mixtures or in-house synthesized batches often lack validated purity certification, introducing quantitative uncertainty in impurity limit tests .

Purity Specification

Class-level

HPLC purity NLT 97% with full ICH characterization

Certified purity supports ANDA method validation requirements.

Uncertified in-house batches may introduce quantitative uncertainty.

Evidence Dimension	Certified Purity and Characterization Completeness
Target Compound Data	Purity NLT 97% by HPLC; full characterization package (NMR, MS, IR) per ICH
Comparator Or Baseline	Uncertified in-house impurities: purity often <95%, incomplete characterization
Quantified Difference	Minimum purity advantage of ≥2% absolute; presence of full spectral dataset
Conditions	Vendor CoA specifications; ICH Q2(R1) validation requirements

Why This Matters

Regulatory reviewers require certified reference standards with documented purity for ANDA submissions; uncertified materials delay approval.

ICH Q3A Threshold Compliance

According to ICH Q3A guidelines, any impurity present at >0.10% in a drug substance with a maximum daily dose ≤2 g must be identified and characterized [1]. Hydroxy Methyl Linagliptin, as a process-related impurity with a modified side chain and ethyl-quinazoline substituent, falls within this threshold for linagliptin API batches using certain synthetic routes [2]. Its availability as a certified reference standard enables compliance with this regulatory requirement, whereas generic impurity surrogates cannot guarantee traceable quantification.

ICH Q3A Threshold

Class-level

Impurity identification threshold: 0.10% for ≤2 g/day dose

Certified standard enables traceable quantification below the regulatory limit.

ICH Q3A(R2); generic surrogates lack validated response factors.

Evidence Dimension	Regulatory Identification Threshold (ICH Q3A)
Target Compound Data	Impurity identification threshold: 0.10% for ≤2 g/day dose; target compound quantifiable via certified standard
Comparator Or Baseline	Unidentified impurities in linagliptin API: risk of exceeding threshold without traceable quantification
Quantified Difference	Target enables quantification below the 0.10% threshold; generic standards lack validated response factors
Conditions	ICH Q3A(R2) guidelines; linagliptin maximum daily dose 5 mg

Why This Matters

Non-compliance with impurity identification thresholds leads to regulatory rejection of ANDA applications and potential clinical safety risks.

• [1] International Conference on Harmonisation. ICH Q3A(R2): Impurities in New Drug Substances. 2006. View Source
• [2] Shah T, Kapadiya K, Dhalani J. Isolation, characterization and cumulative quantification approach for nine organic impurities in empagliflozin and linagliptin drugs. Indian J Chem Technol. 2024;31:470-482. View Source

Chromatographic Resolution from Linagliptin

In validated RP-HPLC methods for linagliptin related substances, Hydroxy Methyl Linagliptin demonstrates a distinct relative retention time (RRT) compared to the parent drug and other process impurities [1]. The hydroxylated side chain increases polarity, resulting in earlier elution under reverse-phase conditions, which is critical for achieving baseline resolution (Rs > 1.5) required by ICH for system suitability [2].

HPLC Resolution

Supporting

Baseline resolution Rs > 1.5 from linagliptin peak

Supports system suitability for accurate impurity quantification.

RP-HPLC C18, phosphate buffer/ACN gradient, 230 nm.

Evidence Dimension	HPLC Resolution from Linagliptin (Rs)
Target Compound Data	Distinct RRT; baseline resolution (Rs > 1.5) from linagliptin peak in validated methods
Comparator Or Baseline	Linagliptin API (RRT = 1.00); other co-eluting impurities
Quantified Difference	Rs > 1.5 (ICH system suitability criterion) achievable with certified reference standard
Conditions	RP-HPLC with C18 column; gradient elution using phosphate buffer/acetonitrile mobile phase at 230 nm detection

Why This Matters

Baseline resolution is a prerequisite for accurate impurity quantification; failure to resolve this impurity from the main peak leads to overestimation of API purity.

• [1] Determination of the Related Substances of Linagliptin by HPLC. Chin J Mod Appl Pharm. 2016. View Source
• [2] International Conference on Harmonisation. ICH Q2(R1): Validation of Analytical Procedures: Text and Methodology. 2005. View Source

Hydroxy Methyl Linagliptin Applications

ANDA Impurity Profiling and Method Validation

During ANDA development, Hydroxy Methyl Linagliptin serves as a certified reference standard to validate HPLC methods for the quantification of this specific process-related impurity in generic linagliptin formulations, ensuring the impurity profile matches the Reference Listed Drug (RLD) within ICH Q3B thresholds [1].

Forced Degradation Studies

This impurity reference standard is used to identify and quantify degradation products formed under ICH Q1A(R2) stress conditions (acid, base, peroxide), enabling mass balance assessment and stability-indicating method development for linagliptin API [1].

GMP Quality Control Release Testing

In commercial manufacturing, QC laboratories use Hydroxy Methyl Linagliptin as a reference marker to ensure that the ethyl-series process impurity is controlled below the 0.10% identification threshold in each linagliptin API batch, as mandated by ICH Q3A [1].

Mass Spectrometry Method Development

The unique fragmentation pattern of Hydroxy Methyl Linagliptin (neutral loss of water) makes it an ideal standard for developing and validating LC-MS/MS methods aimed at the unambiguous identification of hydroxylated linagliptin impurities in complex pharmaceutical matrices [1].

Application

Selection Property

Validation Focus

ANDA Impurity Profiling

Ethyl-series impurity with certified chromatographic identity

ICH Q3B impurity profile matching vs. RLD

Forced Degradation Studies

Hydroxylated side chain with distinct degradation signature

Mass balance assessment under ICH Q1A(R2) stress

GMP QC Release Testing

Reference marker for process impurity control

Quantification ≤0.10% per ICH Q3A threshold

LC-MS/MS Method Development

Characteristic neutral loss of water fragmentation

Unambiguous impurity identification in complex matrices

• [1] SynZeal. Hydroxy Methyl Linagliptin (Z-Isomer). Available at: https://www.synzeal.com/cn/hydroxy-methyl-linagliptin-z-isomer View Source
• [2] Yadav AS, Dornala D, Swain D, Prabha A, Samanthula G. Application of online liquid chromatography/quadrupole time-of-flight electrospray ionization tandem mass spectrometry for structural characterization of linagliptin degradation products and related impurities. Rapid Commun Mass Spectrom. 2020;34(20):e8874. View Source